Cas no 2228461-63-8 (tert-butyl N-1-(5-chloro-3-fluoro-2-methoxyphenyl)-2-oxoethylcarbamate)

Tert-butyl N-1-(5-chloro-3-fluoro-2-methoxyphenyl)-2-oxoethylcarbamate is a specialized carbamate derivative used as a key intermediate in organic synthesis and pharmaceutical development. Its structural features, including the tert-butyloxycarbonyl (Boc) protecting group and substituted phenyl ring, enhance its utility in peptide coupling and drug design. The presence of chloro, fluoro, and methoxy substituents offers precise reactivity control, making it valuable for constructing complex molecules. The Boc group ensures stability during synthetic processes while allowing selective deprotection under mild acidic conditions. This compound is particularly advantageous for applications requiring controlled functionalization and high purity, supporting research in medicinal chemistry and agrochemical development.
tert-butyl N-1-(5-chloro-3-fluoro-2-methoxyphenyl)-2-oxoethylcarbamate structure
2228461-63-8 structure
Product Name:tert-butyl N-1-(5-chloro-3-fluoro-2-methoxyphenyl)-2-oxoethylcarbamate
CAS No:2228461-63-8
MF:C14H17ClFNO4
MW:317.740486860275
CID:6069893
PubChem ID:165639559
Update Time:2025-05-24

tert-butyl N-1-(5-chloro-3-fluoro-2-methoxyphenyl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-1-(5-chloro-3-fluoro-2-methoxyphenyl)-2-oxoethylcarbamate
    • EN300-1886526
    • 2228461-63-8
    • tert-butyl N-[1-(5-chloro-3-fluoro-2-methoxyphenyl)-2-oxoethyl]carbamate
    • Inchi: 1S/C14H17ClFNO4/c1-14(2,3)21-13(19)17-11(7-18)9-5-8(15)6-10(16)12(9)20-4/h5-7,11H,1-4H3,(H,17,19)
    • InChI Key: IDTZWNCSAZVXCY-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=C(C=1)C(C=O)NC(=O)OC(C)(C)C)OC)F

Computed Properties

  • Exact Mass: 317.0830139g/mol
  • Monoisotopic Mass: 317.0830139g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 64.6Ų

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Additional information on tert-butyl N-1-(5-chloro-3-fluoro-2-methoxyphenyl)-2-oxoethylcarbamate

Comprehensive Overview of tert-butyl N-1-(5-chloro-3-fluoro-2-methoxyphenyl)-2-oxoethylcarbamate (CAS No. 2228461-63-8)

The compound tert-butyl N-1-(5-chloro-3-fluoro-2-methoxyphenyl)-2-oxoethylcarbamate (CAS No. 2228461-63-8) is a specialized carbamate derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the tert-butyl group, chloro, and fluoro substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing targeted therapies and sustainable crop protection solutions.

In recent years, the demand for fluorinated compounds like tert-butyl N-1-(5-chloro-3-fluoro-2-methoxyphenyl)-2-oxoethylcarbamate has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing focus on precision medicine and green chemistry. A common question in scientific forums is: "How does fluorination improve drug efficacy?" The answer lies in the compound's ability to modulate electronic properties and resist enzymatic degradation, making it a hotspot for drug discovery.

The synthesis of CAS No. 2228461-63-8 involves multi-step organic reactions, often starting from 2-methoxy-5-chloro-3-fluorobenzaldehyde. Key steps include reductive amination and carbamate formation, which are frequently discussed in organic chemistry communities. Optimizing these processes is critical for scalability, a topic often searched as "efficient synthesis of tert-butyl carbamates." Advanced techniques like flow chemistry and catalysis are being explored to enhance yield and reduce waste.

From an analytical perspective, tert-butyl N-1-(5-chloro-3-fluoro-2-methoxyphenyl)-2-oxoethylcarbamate is characterized using NMR, HPLC, and mass spectrometry. Purity thresholds (>98%) are essential for its use in high-throughput screening, a recurring theme in pharmaceutical R&D queries. Stability studies under varying pH and temperature conditions are also vital, addressing concerns like "How to store carbamate derivatives long-term?"

Beyond pharmaceuticals, this compound’s methoxyphenyl moiety attracts interest in material science, particularly for designing photoactive polymers. Its electron-withdrawing groups enable applications in OLEDs and sensors, linking it to trending searches such as "organic electronics building blocks." Such interdisciplinary potential underscores the importance of CAS No. 2228461-63-8 in modern chemistry.

Regulatory and safety profiles of tert-butyl carbamates are another focal point. While not classified as hazardous, proper handling guidelines (e.g., PPE, ventilation) are emphasized in lab safety protocols. Environmental persistence studies are also gaining traction, reflecting broader queries like "biodegradability of fluorinated aromatic compounds."

In conclusion, tert-butyl N-1-(5-chloro-3-fluoro-2-methoxyphenyl)-2-oxoethylcarbamate exemplifies the convergence of medicinal chemistry, sustainability, and advanced materials. Its versatility and relevance to cutting-edge research ensure continued exploration, answering both academic and industrial needs.

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